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Compound Name: titanium(IV) nitrate

Cat. No.: B1173588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis of anhydrous

titanium(IV) nitrate, a highly reactive and volatile inorganic compound. The primary and most

established method for its preparation involves the reaction of titanium(IV) chloride with

dinitrogen pentoxide. This document outlines the experimental protocol, quantitative data, and

a visual representation of the synthesis workflow.

Core Synthesis Reaction
The synthesis of anhydrous titanium(IV) nitrate proceeds through the nitration of titanium(IV)

chloride (TiCl₄) using dinitrogen pentoxide (N₂O₅) as the nitrating agent. The balanced

chemical equation for this reaction is:

TiCl₄ + 4 N₂O₅ → Ti(NO₃)₄ + 4 ClNO₂[1][2]

This reaction is typically carried out under anhydrous conditions due to the high sensitivity of

the product to moisture. It is important to note that hydrated titanium nitrate, which can be

formed by dissolving titanium compounds in nitric acid, cannot be dehydrated to the anhydrous

form by simple heating.[1]
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The following experimental protocol is based on established laboratory procedures for the

synthesis of anhydrous metal nitrates and requires the use of a Schlenk line or a similar

apparatus for handling air- and moisture-sensitive reagents.

Materials:

Titanium(IV) chloride (TiCl₄), freshly distilled

Dinitrogen pentoxide (N₂O₅), freshly prepared and sublimed

Anhydrous solvent (e.g., carbon tetrachloride, CCl₄), thoroughly dried and deoxygenated

Equipment:

Schlenk line apparatus

Reaction flask equipped with a magnetic stirrer and a gas inlet/outlet

Dropping funnel

Cold trap (liquid nitrogen or dry ice/acetone)

Sublimation apparatus

Procedure:

Apparatus Setup: Assemble the Schlenk line and ensure all glassware is thoroughly dried

and purged with an inert gas (e.g., argon or nitrogen).

Reactant Preparation: In a reaction flask under an inert atmosphere, dissolve a known

quantity of freshly distilled titanium(IV) chloride in the anhydrous solvent.

Reaction: Cool the solution of titanium(IV) chloride to the desired temperature (typically

between -78 °C and 0 °C) using a suitable cooling bath. Slowly add a stoichiometric excess

of freshly sublimed dinitrogen pentoxide, either as a solid or as a solution in the same

anhydrous solvent, to the stirred solution of titanium(IV) chloride.
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Reaction Monitoring: The reaction progress can be monitored by observing the formation of

a precipitate, which is the anhydrous titanium(IV) nitrate. The reaction is typically stirred for

several hours to ensure completion.

Isolation of Product: Once the reaction is complete, the solid product is isolated by filtration

under an inert atmosphere. The filtration can be performed using a Schlenk filter stick or by

cannula transfer to a filter frit.

Purification: The crude titanium(IV) nitrate is purified by sublimation under high vacuum.

The sublimation is typically carried out at a temperature of around 40-50 °C. The purified

product is collected as a white, crystalline solid on a cold finger.

Storage: The purified anhydrous titanium(IV) nitrate is highly hygroscopic and should be

stored in a sealed container under an inert atmosphere.

Quantitative Data
The following table summarizes key quantitative data associated with the synthesis of

anhydrous titanium(IV) nitrate.

Parameter Value Reference

Molar Mass (Ti(NO₃)₄) 295.88 g/mol

Melting Point 58.5 °C

Stoichiometric Ratio

(TiCl₄:N₂O₅)
1:4 [1][2]

Sublimation Temperature ~40-50 °C

Solvent Carbon Tetrachloride (CCl₄)

Note: The yield of the reaction is highly dependent on the experimental conditions and the

purity of the reagents.
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The following diagram illustrates the key steps in the synthesis of anhydrous titanium(IV)
nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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